N-(5-ethenylpyridin-2-yl)acetamide

• IUPAC Name: N-(5-ethenylpyridin-2-yl)acetamide
• InChI: InChI=1S/C9H10N2O/c1-3-8-4-5-9(10-6-8)11-7(2)12/h3-6H,1H2,2H3,(H,10,11,12)
• InChI Key: ZMFMQXXDCVDWFI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC=C(C=C1)C=C
• Molecular Formula: C9H10N2O
• DSSTOX Substance ID: DTXSID40573142
• Molecular Weight: 162.19 g/mol
• CAS No.: 207922-53-0

Description

Molecular Structure Analysis

The molecular structure of “N-(5-ethenylpyridin-2-yl)acetamide” is not explicitly mentioned in the sources I found.

Chemical Reactions Analysis

The specific chemical reactions involving “this compound” are not mentioned in the sources I found.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” are not explicitly mentioned in the sources I found.

Mechanism of Action

The mechanism of action of “N-(5-ethenylpyridin-2-yl)acetamide” is not mentioned in the sources I found.

Safety and Hazards

The safety and hazards associated with “N-(5-ethenylpyridin-2-yl)acetamide” are not explicitly mentioned in the sources I found.

Future Directions

The future directions for the research and application of “N-(5-ethenylpyridin-2-yl)acetamide” are not mentioned in the sources I found.

Synthesis routes and methods

Procedure details

A solution of of N-(5-bromo-pyridin-2-yl)-acetamide (prepared as described in Preparation One, 4.30 g, 20 mmol) in acetonitrile (15 ml) and triethylamine (5.04 ml) was treated with palladium acetate (45 mg, 0.2 mmol) and tri-o-tolylphosphine (203 mg, 0.66 mmol). The mixture was placed in a pressure reactor under 50 psig of ethylene pressure and heated at 85° C. for 66 hours. The reaction mixture was cooled, vented, and partitioned between phosphate buffer (0.1M, pH 6.6) and ethyl acetate. The aqueous phase was extracted with ethyl acetate twice more. The combined ethyl acetate extracts were washed with additional phosphate buffer, brine and dried over sodium sulfate. The extracts were filtered and evaporated to afford 2.06 g (63%) of the title product as a flaky crystalline residue. Recrystallization from ethyl acetate/cyclohexane gave colorless flakes. mp 120-121° C. 1H NMR (CDCl3): δ=8.55 (br, 1H); 8.24 (d, 1H); 8.15 (d, 1H); 7.76 (d of d, 1H); 6.64 (d of d, 1H); 5.73 (d, 1H); 5.28 (d, 1H); 2.19 (s, 3H). MS (CI): m/z=163 (M+H+).